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2-Oxo Reproterol Tribenzyl 2-Oxo Reproterol Tribenzyl
Brand Name: Vulcanchem
CAS No.: 1797133-28-8
VCID: VC0032591
InChI: InChI=1S/C39H39N5O5/c1-41-37-36(38(46)42(2)39(41)47)44(28-40-37)20-12-19-43(24-29-13-6-3-7-14-29)25-35(45)32-21-33(48-26-30-15-8-4-9-16-30)23-34(22-32)49-27-31-17-10-5-11-18-31/h3-11,13-18,21-23,28H,12,19-20,24-27H2,1-2H3
SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCN(CC3=CC=CC=C3)CC(=O)C4=CC(=CC(=C4)OCC5=CC=CC=C5)OCC6=CC=CC=C6
Molecular Formula: C39H39N5O5
Molecular Weight: 657.771

2-Oxo Reproterol Tribenzyl

CAS No.: 1797133-28-8

Reference Standards

VCID: VC0032591

Molecular Formula: C39H39N5O5

Molecular Weight: 657.771

2-Oxo Reproterol Tribenzyl - 1797133-28-8

CAS No. 1797133-28-8
Product Name 2-Oxo Reproterol Tribenzyl
Molecular Formula C39H39N5O5
Molecular Weight 657.771
IUPAC Name 7-[3-[benzyl-[2-[3,5-bis(phenylmethoxy)phenyl]-2-oxoethyl]amino]propyl]-1,3-dimethylpurine-2,6-dione
Standard InChI InChI=1S/C39H39N5O5/c1-41-37-36(38(46)42(2)39(41)47)44(28-40-37)20-12-19-43(24-29-13-6-3-7-14-29)25-35(45)32-21-33(48-26-30-15-8-4-9-16-30)23-34(22-32)49-27-31-17-10-5-11-18-31/h3-11,13-18,21-23,28H,12,19-20,24-27H2,1-2H3
Standard InChIKey AHJUIUROYKHRNL-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCN(CC3=CC=CC=C3)CC(=O)C4=CC(=CC(=C4)OCC5=CC=CC=C5)OCC6=CC=CC=C6
Synonyms 7-[3-[[2-(3,5-Dibenzyloxyphenyl)-2-oxoethyl]benzylamino]propyl]-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
Last Modified Aug 20 2021
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